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Compound of Interest

Compound Name: (R)-(+)-HA-966

Cat. No.: B040075 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of laboratory chemicals are paramount. This document provides a detailed, step-by-

step guide for the proper disposal of (R)-(+)-HA-966, ensuring safety and regulatory

compliance.

(R)-(+)-HA-966, an antagonist/partial agonist at the glycine site of the NMDA receptor, requires

careful management throughout its lifecycle, including its final disposal.[1][2][3] While a specific

Safety Data Sheet (SDS) for the (R)-(+)-enantiomer is not readily available, information for the

racemic mixture ((+/-)-HA-966) provides essential safety data for handling and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE) Specifications

Eye Protection Chemical safety glasses.

Hand Protection Compatible chemical-resistant gloves.

Body Protection Laboratory coat.

Facilities that store or use this material should be equipped with an eyewash station and a

safety shower. Always wash hands thoroughly after handling the compound.
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Quantitative Data Summary
The following table summarizes key chemical and physical properties of (R)-(+)-HA-966.

Property Value

Molecular Formula C₄H₈N₂O₂

Molecular Weight 116.12 g/mol [1]

Solubility Soluble to 100 mM in water.[1][4]

Storage Desiccate at room temperature.[1]

Step-by-Step Disposal Protocol
The proper disposal of chemical waste is regulated and must be performed in accordance with

local, state, and federal guidelines.[5][6] The following protocol provides a general framework;

always consult your institution's Environmental Health and Safety (EHS) department for

specific requirements.

Step 1: Waste Identification and Classification
Identify as Hazardous Waste: Unless confirmed to be non-hazardous by your institution's

EHS department, treat all waste chemicals, including (R)-(+)-HA-966 and any materials

contaminated with it, as hazardous waste.[7]

Classification: Based on available data, (R)-(+)-HA-966 does not exhibit characteristics of

ignitability, corrosivity, or reactivity under standard conditions. However, its toxicological

properties necessitate its classification as a toxic hazardous waste.

Step 2: Waste Segregation and Collection
Solid Waste:

Collect un-used or expired (R)-(+)-HA-966 in its original container if possible.[5]

Place contaminated items such as gloves, absorbent paper, and weighing boats into a

designated, properly labeled hazardous waste container.[5]
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Liquid Waste:

If (R)-(+)-HA-966 is in a solution, collect it in a compatible, leak-proof container. Given its

solubility in water, a high-density polyethylene (HDPE) container is suitable.

Do not mix with other incompatible waste streams.

Step 3: Labeling and Storage
Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name: "(R)-(+)-3-Amino-1-hydroxypyrrolidin-2-one". Include the date of accumulation and the

specific hazards (e.g., "Toxic").[6][8]

Storage:

Store the waste container in a designated satellite accumulation area that is close to the

point of generation and under the supervision of laboratory personnel.[5][9]

Ensure the storage area is well-ventilated.[5]

Keep the container securely closed except when adding waste.[7][9]

Store away from heat sources and direct sunlight.[6]

Step 4: Arrange for Professional Disposal
Contact EHS: Contact your institution's Environmental Health and Safety department to

arrange for the collection and disposal of the hazardous waste.[9]

Professional Disposal Service: Your institution will have a licensed hazardous waste disposal

service that will manage the transportation, treatment, and final disposal in compliance with

all regulations.[6][8]

Note: Never dispose of (R)-(+)-HA-966 down the drain or in the regular trash.[6][7]

Disposal Workflow Diagram
The following diagram illustrates the procedural flow for the proper disposal of (R)-(+)-HA-966.
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Step 1: Waste Identification
Treat (R)-(+)-HA-966 as Hazardous Waste

Step 2: Segregation
- Solid Waste (Original Container/Contaminated Materials)

- Liquid Waste (Compatible Container)

Classify

Step 3: Labeling & Storage
- Label with 'Hazardous Waste' & Chemical Name
- Store in Designated Satellite Accumulation Area

Collect

Step 4: Professional Disposal
- Contact Institutional EHS for Pickup
- Licensed Waste Disposal Service

Arrange

Final Disposal
(Incineration/Landfill)

Transport

Click to download full resolution via product page

Caption: Workflow for the proper disposal of (R)-(+)-HA-966.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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